(S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate

• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• IUPAC Name: benzyl (2S)-2-(2-oxopropoxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H21NO4/c1-13(18)10-20-12-15-8-5-9-17(15)16(19)21-11-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-12H2,1H3/t15-/m0/s1
• InChI Key: RMURDDHTOGQARF-HNNXBMFYSA-N
• Isomeric SMILES: CC(=O)COC[C@@H]1CCCN1C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC(=O)COCC1CCCN1C(=O)OCC2=CC=CC=C2

Description

(S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate is a chiral compound that belongs to the class of pyrrolidine derivatives This compound is characterized by the presence of a benzyl group, a pyrrolidine ring, and an ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors such as amino alcohols or diols.

Introduction of the Benzyl Group: The benzyl group can be introduced through alkylation reactions using benzyl halides in the presence of a base.

Esterification: The ester functional group can be introduced through esterification reactions involving the corresponding carboxylic acid and alcohol under acidic conditions.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Catalysts and reagents used in the synthesis are selected to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

(S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzyl group or the ester functional group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

(S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and chiral compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-Methylpyrrolidine: A simpler pyrrolidine derivative with a methyl group instead of a benzyl group.

Pyridine, 3-(1-methyl-2-pyrrolidinyl)-, (S)-: A compound with a pyridine ring and a pyrrolidine ring, similar in structure but with different functional groups.

Uniqueness

(S)-Benzyl 2-((2-oxopropoxy)methyl)pyrrolidine-1-carboxylate is unique due to its specific combination of functional groups and chiral nature. This uniqueness makes it valuable for specific applications in research and industry.